Cas no 2694732-38-0 (5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine)
5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine
- 2694732-38-0
- N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
- EN300-7466409
-
- Inchi: 1S/C8H13N3/c1-9-7-2-3-11-6-10-5-8(11)4-7/h5-7,9H,2-4H2,1H3
- InChI Key: JVPHUZVUZALWQE-UHFFFAOYSA-N
- SMILES: N12C=NC=C1CC(CC2)NC
Computed Properties
- Exact Mass: 151.110947427g/mol
- Monoisotopic Mass: 151.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 29.8Ų
5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7466409-0.05g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 0.05g |
$1344.0 | 2025-03-11 | |
| Enamine | EN300-7466409-0.1g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 0.1g |
$1408.0 | 2025-03-11 | |
| Enamine | EN300-7466409-0.25g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 0.25g |
$1472.0 | 2025-03-11 | |
| Enamine | EN300-7466409-0.5g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 0.5g |
$1536.0 | 2025-03-11 | |
| Enamine | EN300-7466409-1.0g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 1.0g |
$1599.0 | 2025-03-11 | |
| Enamine | EN300-7466409-2.5g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 2.5g |
$3136.0 | 2025-03-11 | |
| Enamine | EN300-7466409-5.0g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 5.0g |
$4641.0 | 2025-03-11 | |
| Enamine | EN300-7466409-10.0g |
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine |
2694732-38-0 | 95.0% | 10.0g |
$6882.0 | 2025-03-11 |
5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine
Comprehensive Overview of 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine (CAS No. 2694732-38-0)
The compound 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine (CAS No. 2694732-38-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,5-a]pyridine core with a tetrahydro modification and an N-methylamine substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its resemblance to bioactive scaffolds found in CNS-targeting therapeutics.
In recent years, the demand for novel heterocyclic compounds like 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine has surged due to their versatility in medicinal chemistry. This compound's imidazo[1,5-a]pyridine backbone is structurally analogous to purine bases, which are critical in DNA/RNA synthesis and signal transduction pathways. Such characteristics have led to investigations into its potential role in modulating enzymatic activity or receptor interactions, aligning with current trends in precision medicine and targeted therapy development.
The synthetic accessibility of CAS No. 2694732-38-0 has also been a focal point for chemists. Modern synthetic protocols emphasize green chemistry principles, such as catalytic hydrogenation and microwave-assisted reactions, to improve yield and reduce environmental impact. These methods resonate with the growing emphasis on sustainable practices in chemical manufacturing—a topic frequently searched in academic and industrial forums.
From a pharmacological perspective, derivatives of 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine have shown preliminary activity in neurological and metabolic disorder models. For instance, its structural similarity to GABAergic ligands suggests possible applications in anxiety or epilepsy research. However, rigorous preclinical studies are needed to validate these hypotheses, reflecting the broader scientific community's caution toward early-stage compounds.
Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm purity and stereochemistry. Such details are crucial for reproducibility—a hot topic in peer-reviewed journals and open-access databases where researchers often search for "compound validation methods" or "structural elucidation protocols."
Beyond pharmaceuticals, 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine may find utility in material science. Its nitrogen-rich framework could contribute to the design of organic semiconductors or ligands for metal-organic frameworks (MOFs). This interdisciplinary potential aligns with searches for "multifunctional heterocycles" or "small molecules in materials design," highlighting its relevance across STEM fields.
Regulatory and safety profiles of CAS No. 2694732-38-0 remain under active investigation. While current data classify it as a research-grade chemical, proper handling protocols (e.g., glovebox use for air-sensitive steps) are recommended—a reminder often sought by laboratory professionals querying "best practices for handling novel organics."
In summary, 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine represents a compelling case study in modern chemical innovation. Its dual promise in life sciences and materials engineering, coupled with evolving synthetic strategies, positions it as a compound to watch in upcoming years—especially for audiences searching for "emerging heterocyclic platforms" or "next-gen bioactive scaffolds."
2694732-38-0 (5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)